Cas no 1021065-99-5 (2-(4-methoxyphenyl)-N-[2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]acetamide)

• Product Name: 2-(4-methoxyphenyl)-N-[2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]acetamide
• CAS No: 1021065-99-5
• MF: C₂₂H₂₁N₅O₃
• MW: 403.433844327927
• CID: 6532644
• PubChem ID: 42109208
• Update Time: 2025-06-11

2-(4-methoxyphenyl)-N-[2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-N-[2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]acetamide
• VU0632027-1
• 2-(4-methoxyphenyl)-N-[2-[(3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy]ethyl]acetamide
• 2-(4-methoxyphenyl)-N-(2-((3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)acetamide
• F5037-0017
• 1021065-99-5
• AKOS024492958

• Inchi： 1S/C22H21N5O3/c1-29-18-9-7-16(8-10-18)15-20(28)23-13-14-30-21-12-11-19-24-25-22(27(19)26-21)17-5-3-2-4-6-17/h2-12H,13-15H2,1H3,(H,23,28)
• InChI Key： CMMXWYCWINOOML-UHFFFAOYSA-N
• SMILES： O(C1C=CC2=NN=C(C3C=CC=CC=3)N2N=1)CCNC(CC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 403.16443955g/mol
• Monoisotopic Mass: 403.16443955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 90.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-(4-methoxyphenyl)-N-[2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]acetamide

Research Brief on 2-(4-methoxyphenyl)-N-[2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]acetamide (CAS: 1021065-99-5)

In recent years, the compound 2-(4-methoxyphenyl)-N-[2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]acetamide (CAS: 1021065-99-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazolopyridazine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The following research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical applications.

The primary focus of recent studies has been on the compound's mechanism of action and its interaction with target proteins. Research indicates that 2-(4-methoxyphenyl)-N-[2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]acetamide exhibits high affinity for certain kinase enzymes, which play a critical role in cellular signaling pathways. In vitro assays have demonstrated its ability to inhibit kinase activity at nanomolar concentrations, suggesting its utility as a potent therapeutic agent for diseases such as cancer and inflammatory disorders.

Further investigations into the pharmacokinetic profile of this compound have revealed favorable properties, including good oral bioavailability and metabolic stability. These characteristics make it a viable candidate for further drug development. Recent preclinical studies have also explored its efficacy in animal models, with results indicating significant tumor growth inhibition and reduced inflammatory markers in treated subjects. These findings underscore the compound's potential as a lead molecule for future therapeutics.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research efforts are directed toward structural modifications to enhance its specificity and reduce potential toxicity. Collaborative studies between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline, with the aim of initiating clinical trials in the near future.

In conclusion, 2-(4-methoxyphenyl)-N-[2-({3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}oxy)ethyl]acetamide represents a compelling area of research in chemical biology and drug discovery. Its unique chemical structure and promising biological activities position it as a potential therapeutic agent for a range of diseases. Continued research and development efforts will be crucial in translating these findings into clinically viable treatments.